gamma-tetrazole-methotrexate
gamma-tetrazole-methotrexate
Brand Name:
Vulcanchem
CAS No.:
127105-48-0
VCID:
VC0161646
InChI:
InChI=1S/C20H22N12O3/c1-32(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(33)25-13(19(34)35)6-7-14-28-30-31-29-14/h2-5,8,13H,6-7,9H2,1H3,(H,25,33)(H,34,35)(H,28,29,30,31)(H4,21,22,23,26,27)/t13-/m0/s1
SMILES:
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O
Molecular Formula:
C20H22N12O3
Molecular Weight:
478.5 g/mol
gamma-tetrazole-methotrexate
CAS No.: 127105-48-0
Main Products
VCID: VC0161646
Molecular Formula: C20H22N12O3
Molecular Weight: 478.5 g/mol
| CAS No. | 127105-48-0 |
|---|---|
| Product Name | gamma-tetrazole-methotrexate |
| Molecular Formula | C20H22N12O3 |
| Molecular Weight | 478.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]-4-(2H-tetrazol-5-yl)butanoic acid |
| Standard InChI | InChI=1S/C20H22N12O3/c1-32(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(33)25-13(19(34)35)6-7-14-28-30-31-29-14/h2-5,8,13H,6-7,9H2,1H3,(H,25,33)(H,34,35)(H,28,29,30,31)(H4,21,22,23,26,27)/t13-/m0/s1 |
| Standard InChIKey | WYMVDZHYPSUZLC-ZDUSSCGKSA-N |
| Isomeric SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC4=NNN=N4)C(=O)O |
| SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O |
| Canonical SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O |
| Synonyms | gamma-tetrazole-methotrexate MTX-tetrazole |
| PubChem Compound | 130914 |
| Last Modified | Nov 11 2021 |
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